Cas no 898770-01-9 (1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one)

1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one structure
898770-01-9 structure
Product Name:1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one
CAS No:898770-01-9
MF:C18H20O2
MW:268.350205421448
CID:1946186
PubChem ID:24725787
Update Time:2025-04-21

1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2',5'-DIMETHYL-3-(2-METHOXYPHENYL)PROPIOPHENONE
    • 1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one
    • LogP
    • 898770-01-9
    • DTXSID00644180
    • MFCD03843067
    • AKOS016021605
    • MDL： MFCD03843067
    • Inchi： 1S/C18H20O2/c1-13-8-9-14(2)16(12-13)17(19)11-10-15-6-4-5-7-18(15)20-3/h4-9,12H,10-11H2,1-3H3
    • InChI Key： IVFYDWQLEKAJTE-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC=CC=1CCC(C1C=C(C)C=CC=1C)=O

Computed Properties

  • Exact Mass: 268.146329876Da
  • Monoisotopic Mass: 268.146329876Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų

1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one Pricemore >>

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